Cas no 2137433-47-5 (Bicyclo[2.2.1]heptane-2-carboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R,3S)-rel-)

• Product Name: Bicyclo[2.2.1]heptane-2-carboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R,3S)-rel-
• CAS No: 2137433-47-5
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 5263507
• Update Time: 2025-10-05

Bicyclo[2.2.1]heptane-2-carboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-carboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R,3S)-rel-

• Inchi： 1S/C23H23NO4/c25-22(26)20-13-9-10-14(11-13)21(20)24-23(27)28-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19-21H,9-12H2,(H,24,27)(H,25,26)/t13?,14?,20-,21+/m1/s1
• InChI Key： RAQPAPMBITVVOX-HMZQGETOSA-N
• SMILES： C12CC(CC1)[C@H](NC(OCC1C3=C(C=CC=C3)C3=C1C=CC=C3)=O)[C@@H]2C(O)=O

Additional information on Bicyclo[2.2.1]heptane-2-carboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R,3S)-rel-

Exploring the Unique Properties and Applications of Bicyclo[2.2.1]heptane-2-carboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R,3S)-rel- (CAS No. 2137433-47-5)

In the realm of organic chemistry and pharmaceutical research, Bicyclo[2.2.1]heptane-2-carboxylic acid derivatives have garnered significant attention due to their unique structural features and versatile applications. One such compound, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R,3S)-rel- (CAS No. 2137433-47-5), stands out for its potential in peptide synthesis, drug discovery, and material science. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this intriguing compound, while addressing common queries from researchers and industry professionals.

The bicyclo[2.2.1]heptane scaffold, also known as norbornane, is a rigid, bridged hydrocarbon structure that imparts remarkable stability and stereochemical control to its derivatives. The introduction of a Fmoc-protected amino group (9H-fluoren-9-ylmethoxycarbonyl) at the 3-position of this framework creates a valuable building block for solid-phase peptide synthesis (SPPS). This Fmoc-amino acid derivative is particularly useful for constructing constrained peptides, which are increasingly sought after in the development of peptide-based therapeutics and biomaterials.

Recent advancements in peptide drug development have highlighted the importance of structurally modified amino acids like 2137433-47-5. The compound's rigid bicyclic structure can enhance peptide stability against enzymatic degradation while maintaining biological activity - a key challenge in creating oral peptide medications. Researchers are particularly interested in how this conformationally restricted amino acid might improve the pharmacokinetic properties of peptide drugs, addressing one of the most frequently searched topics in pharmaceutical chemistry today.

The stereochemistry of this compound, designated as (2R,3S)-rel-, adds another layer of complexity and utility. The relative configuration at these chiral centers influences the three-dimensional orientation of peptide chains, enabling precise control over secondary structure formation. This property makes CAS 2137433-47-5 valuable for creating peptidomimetics and foldamers - synthetic molecules that mimic the structure and function of natural peptides but with enhanced stability and specificity.

From a synthetic chemistry perspective, the Fmoc-protecting group in this compound offers several practical advantages. It is stable under basic conditions but can be selectively removed with mild bases like piperidine, making it compatible with standard solid-phase peptide synthesis protocols. This characteristic aligns with current trends toward greener chemistry, as it allows for efficient synthesis with minimal byproducts - a topic frequently discussed in modern chemical forums and search queries.

Beyond pharmaceutical applications, Bicyclo[2.2.1]heptane-2-carboxylic acid derivatives are finding use in materials science. The compound's rigid structure and functional groups make it a potential candidate for designing novel supramolecular architectures and functional materials. Researchers are exploring its incorporation into polymers and dendrimers to create materials with tailored mechanical and thermal properties - an area receiving growing attention in materials science publications and patent filings.

Quality control and characterization of 2137433-47-5 present specific analytical challenges due to its complex structure. Advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify the compound's identity and purity. These analytical considerations are crucial for researchers who frequently search for reliable characterization methods for structurally complex compounds.

As the demand for constrained amino acids continues to rise in both academic and industrial settings, CAS 2137433-47-5 represents an important tool for synthetic chemists. Its combination of structural rigidity, synthetic versatility, and biological relevance positions it as a valuable asset in the ongoing development of next-generation peptide therapeutics and functional materials. Future research directions may explore its potential in targeted drug delivery systems and as a scaffold for catalytic applications.

The growing body of literature and patents referencing Bicyclo[2.2.1]heptane-2-carboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R,3S)-rel- underscores its importance in contemporary chemical research. As synthetic methodologies advance and applications diversify, this compound is likely to play an increasingly prominent role in addressing current challenges in medicinal chemistry and materials science, making it a subject worthy of continued investigation and discussion in scientific circles.